Tris(3,4-dimethylphenyl) phosphate

• CAS No.: 3862-11-1
• Molecular Formula: C24H27O4P
• Molecular Weight: 410.4 g/mol
• IUPAC Name: tris(3,4-dimethylphenyl) phosphate
• InChI: InChI=1S/C24H27O4P/c1-16-7-10-22(13-19(16)4)26-29(25,27-23-11-8-17(2)20(5)14-23)28-24-12-9-18(3)21(6)15-24/h7-15H,1-6H3
• InChI Key: BCTKCHOESSAGCN-UHFFFAOYSA-N
• impurities: Tri-o-cresyl phosphate and other o-cresyl-components /TXP formulations/
• SMILES: CC1=C(C=C(C=C1)OP(=O)(OC2=CC(=C(C=C2)C)C)OC3=CC(=C(C=C3)C)C)C
• boiling_point: 260-263 °C @ 7 mm Hg
• Color/Form: Wax
• melting_point: 72.0 °C; 72 °C
• Pictograms: Irritant
• solubility: Sol in benzene; slightly soluble in ethanol and hexane
• Synonyms: Tri-3,4-xylyl Phosphate; Tris(3,4-dimethylphenyl) Phosphate; 3,4-Xylyl Phosphate; NSC 66431; Tri-3,4-xylenyl Phosphate

Description

Tris(3,4-dimethylphenyl) phosphate, also known as this compound, is a useful research compound. Its molecular formula is C24H27O4P and its molecular weight is 410.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as sol in benzene; slightly soluble in ethanol and hexane. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 66431. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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